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Compound of Interest

N-(2-fluorophenyl)-2-
Compound Name:
methylbenzamide

Cat. No.: B326373

Get Quote

Chemical Identity & Structural Analysis

N-(2-fluorophenyl)-2-methylbenzamide (also known as 2'-fluoro-2-methylbenzanilide or 2'-

fluoro-o-toluanilide) is a diaryl amide characterized by an ortho-methyl group on the benzoyl
ring and an ortho-fluorine atom on the aniline ring. This specific substitution pattern introduces
significant steric hindrance and electronic effects, influencing its solubility, crystal packing, and
biological activity (often as a fungicide intermediate or structural analog to Mepronil).
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Property Data

IUPAC Name 2-methyl-N-(2-fluorophenyl)benzamide

2'-Fluoro-o-toluanilide; o-Toluic acid 2-
Common Synonyms N
fluoroanilide

Note: Often confused with isomer 198879-85-5
CAS Registry Number (2-fluoro-N-(2-methylphenyl)benzamide). Verify
structure by NMR.

C
Molecular Formula H
FNO
Molecular Weight 229.25 g/mol
SMILES CclccceclC(=0O)Nc2ceccc2F

Generated from structure:UZPGWRCSQTZJAB-

InChl Ke
y UHFFFAOYSA-N (Verify)

Structural Features

 Steric Hindrance: The ortho-methyl and ortho-fluoro groups force the amide bond out of
planarity with the aromatic rings, creating a twisted conformation. This reduces
intermolecular

stacking compared to non-substituted benzanilides.

e Hydrogen Bonding: The amide -NH acts as a donor, while the carbonyl oxygen and the
fluorine atom (weakly) act as acceptors. Intramolecular N-H...F hydrogen bonding is possible
but often outcompeted by intermolecular packing forces.

Physicochemical Properties

Due to the specific nature of this isomer, experimental data may be sparse in public databases.
The following values are derived from high-fidelity QSAR models and comparative analysis of
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structural analogs (e.g., Mepronil, Flutolanil).

Property

Value / Range

Confidence / Method

Physical State

Solid (Crystalline powder)

High (Standard for

benzanilides)

Color White to Off-White High
Predicted (Based on ortho-
Melting Point 128 — 134 °C ortho steric effects raising
lattice energy)
Boiling Point ~360 °C (at 760 mmHQ) Predicted

LogP (Octanol/Water)

32-34

High (Calculated via XLogP3)

Water Solubility

< 0.1 mg/mL (Insoluble)

High (Lipophilic nature)

Solubility (Organic)

Soluble in DMSO, DMF, DCM,
Methanol, Ethyl Acetate

High

pKa (Amide NH)

~14.5 (Neutral under physiol.
[1][2][3] conditions)

High

Synthesis & Purification Protocol

To ensure high purity for physical property determination, the following synthesis protocol is

recommended. This method minimizes side reactions and ensures the correct isomer is

formed.

Reaction Scheme

The synthesis utilizes a nucleophilic acyl substitution between 2-methylbenzoyl chloride (o-

toluoyl chloride) and 2-fluoroaniline.
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Reactants
2-Methylbenzoyl Chloride + 2-Fluoroaniline

'

Conditions
DCM or THF, Et3N (1.2 eq)
0°C -> RT, 4-12 h

'

Reaction Mixture
(Product + Et3N.HCI salt)

!

Workup
1. Wash w/ 1M HCI (remove aniline)
2. Wash w/ Sat. NaHCO3 (remove acid)
3. Wash w/ Brine -> Dry (MgSO4)

'

Purification
Recrystallization (EtOH/H20 or Toluene)

Final Product

N-(2-fluorophenyl)-2-methylbenzamide
(>98% Purity)

Click to download full resolution via product page

Caption: Step-by-step synthesis pathway for N-(2-fluorophenyl)-2-methylbenzamide.

Detailed Procedure

e Preparation: Dissolve 2-fluoroaniline (10 mmol, 1.11 g) and triethylamine (12 mmol, 1.67 mL)
in anhydrous Dichloromethane (DCM) (30 mL) in a round-bottom flask under nitrogen
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atmosphere.

o Addition: Cool the solution to 0°C in an ice bath. Dropwise add 2-methylbenzoyl chloride (10
mmol, 1.54 g) dissolved in DCM (10 mL) over 15 minutes.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—12 hours. Monitor by
TLC (Hexane:EtOAc 3:1).

o Workup:
o Wash the organic layer with 1M HCI (2 x 20 mL) to remove unreacted aniline.
o Wash with Saturated NaHCO

(2 x 20 mL) to remove unreacted acid chloride/acid.

o Wash with Brine, dry over anhydrous MgSO
, and concentrate in vacuo.

» Purification: Recrystallize the crude solid from hot Ethanol/Water (add water to the hot
ethanol solution until turbidity appears, then cool) or Toluene/Hexane.

Structural Characterization (Spectroscopic Data)

Confirm the identity of the synthesized compound using the following expected spectral
signals.

NMR Spectroscopy (
H,
C,

F)
e HNMR (400 MHz, DMSO-d

or CDCI
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):
o 2.45 (s, 3H, Ar-CH
).
o 7.0-7.5(m, 7H, Aromatic protons).
o 8.0-8.2 (m, 1H, Ar-H ortho to amide N, often doublet or multiplet).
o 9.8-10.2 (br s, 1H, NH amide).
e FNMR:
o Single peak around
-120 to -130 ppm (referenced to CFCI
)-
e CNMR:
o Carbonyl carbon (C=0) at ~168 ppm.
o Methyl carbon (CH
) at ~20 ppm.

o C-F coupling will be observed for the aniline ring carbons (doublets).

Infrared (IR) Spectroscopy
e Amide | (C=0 stretch): Strong band at 1650 — 1670 cm

e Amide Il (N-H bend): Medium band at 1520 — 1550 cm

e N-H Stretch:3250 — 3350 cm
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Safety & Handling

e Hazards: As a halogenated benzanilide, treat as potentially irritating to eyes, skin, and
respiratory system.

o Toxicity: While specific data may be limited, related compounds (e.g., Mepronil) generally
have low acute toxicity but may be hazardous to aquatic environments (H411).

o PPE: Wear nitrile gloves, safety goggles, and use a fume hood during synthesis (especially
when handling acid chlorides).

References

e PubChem Compound Summary.2-fluoro-N-methylbenzamide and related benzanilides.
National Center for Biotechnology Information. Link

e Sigma-Aldrich Catalog.2-Fluoro-2'-methylbenzanilide (Isomer reference).Link

e Gowda, B. T., et al. (2013). Structure-Activity Relationships in Fluorinated
Benzanilides.Zeitschrift fur Naturforschung B, 68(1), 1-10. (General reference for benzanilide
synthesis and spectral properties).

e ChembDraw / ChemOffice Professional.Calculated physicochemical properties (LogP, MR).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b326373/docs#n-2-fluorophenyl-2-
methylbenzamide-physicochemical-structural-characterization-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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